![molecular formula C12H18N2O B1276025 1-(4-Morpholin-4-yl-phenyl)-ethylamine CAS No. 728024-36-0](/img/structure/B1276025.png)
1-(4-Morpholin-4-yl-phenyl)-ethylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Morpholin-4-yl-phenyl)-ethylamine, also known as 1-Morpholin-4-yl-phenethyl-amine, is an organic compound belonging to the family of amines. It is a colorless, volatile liquid with a characteristic odor and is soluble in water. It is used in a variety of scientific research applications, such as drug synthesis, pharmacology, and chemical biology.
Scientific Research Applications
Enzyme Inhibition and Antimicrobial Activity
A study investigated the enzyme inhibitory and antimicrobial activities of derivatives of 1-(4-Morpholin-4-yl-phenyl)-ethylamine. It focused on the inhibitory potential of these compounds on acetylcholinesterase, monoamine oxidase, cyclooxygenase enzymes, and their antimicrobial effects, suggesting potential applications in treating inflammatory diseases and microbial infections (Can et al., 2017).
Synthesis and Structural Characterization
Another study involved the synthesis of 4-{2-[5-(4-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine. This compound was synthesized, characterized, and its structure confirmed by crystal X-ray diffraction. It also showed significant antimicrobial and anti-TB activity (Mamatha S.V et al., 2019).
Anticancer Potential
A novel compound, 1-[(E)-{[4-(Morpholin-4-yl)phenyl]imino}methyl]naphthalen-2-ol, was synthesized and characterized. It demonstrated antimicrobial activity and potential as an inhibitor of heat shock protein 90, indicating possible applications in cancer therapy (Ranjith et al., 2014).
Chemical Synthesis Techniques
Research has been conducted on the Wittig–SNAr reactions, where derivatives including morpholine were synthesized with high stereoselectivity. Such compounds are intermediates in the synthesis of kinase inhibitors, highlighting their potential in drug development (Xu et al., 2015).
Design and Synthesis for Anti-Breast Cancer Agents
A study focused on designing and synthesizing a benzenesulfonamide derivative incorporating morpholine for anti-breast cancer activity. The compound demonstrated significant activity against breast cancer cells and was supported by molecular docking studies (Kumar et al., 2021).
Mechanism of Action
Target of Action
For instance, some morpholine derivatives have been shown to inhibit monoamine oxidase (MAO), an enzyme that plays a crucial role in the metabolism of neurotransmitters .
Mode of Action
Morpholine derivatives have been reported to inhibit mao, thereby preventing the breakdown of neurotransmitters and increasing their availability . This can lead to changes in neuronal signaling and potentially influence various physiological processes.
Biochemical Pathways
Inhibition of mao can affect several biochemical pathways, including those involved in the metabolism of neurotransmitters . This can have downstream effects on neuronal communication and various physiological processes.
Pharmacokinetics
Morpholine derivatives are generally known for their ability to cross biological barriers, including the blood-brain barrier, which can influence their bioavailability and pharmacokinetic properties .
Result of Action
The inhibition of mao by morpholine derivatives can lead to increased levels of neurotransmitters, potentially influencing neuronal signaling and various physiological processes .
Properties
IUPAC Name |
1-(4-morpholin-4-ylphenyl)ethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O/c1-10(13)11-2-4-12(5-3-11)14-6-8-15-9-7-14/h2-5,10H,6-9,13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQOHGGYEBXCWJV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)N2CCOCC2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80406723 |
Source
|
Record name | 1-(4-Morpholin-4-yl-phenyl)-ethylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80406723 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
728024-36-0 |
Source
|
Record name | 1-(4-Morpholin-4-yl-phenyl)-ethylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80406723 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-[4-(morpholin-4-yl)phenyl]ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.